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Compound of Interest

Compound Name: Cyclobutylhydrazine

Cat. No.: B1320886

Introduction

Cyclobutylhydrazine and its salts are versatile chemical intermediates that are gaining
attention in the fields of pharmaceutical and organic synthesis. The presence of the strained
cyclobutane ring and the reactive hydrazine moiety makes this compound a valuable building
block for the creation of novel molecules with potential therapeutic applications. This technical
guide provides a comprehensive overview of the chemical properties, synthesis, and potential
applications of Cyclobutylhydrazine, with a focus on its relevance to researchers, scientists,

and drug development professionals.

Chemical and Physical Properties

Cyclobutylhydrazine is a hydrazine derivative featuring a cyclobutane ring. It is commercially
available primarily as its hydrochloride salt, which typically appears as a white to off-white
crystalline solid and is soluble in water.[1] The free base form is described as a colorless to

yellow liquid with a pungent odor.[2]

Table 1: Chemical Identifiers for Cyclobutylhydrazine and its Hydrochloride Salt
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Compound Name CAS Number Molecular Formula  Molecular Weight
Cyclobutylhydrazine 742673-64-9[2][3] C4H10N2[2][3] 86.14 g/mol [2][3]
Cyclobutylhydrazine

_ 158001-21-9[1][4] C4H11CIN2[1][4] 122.60 g/mol [5]
Hydrochloride

1-Cyclobutylhydrazine
_ _ 1156980-49-2[6] C4H10N2-2HCI[6] 159.06 g/mol [6]
dihydrochloride

Table 2: Predicted and Measured Physical Properties

Value Value
Property ) )
(Cyclobutylhydrazine) (Cyclobutylhydrazine HCI)
Boiling Point 168.4+7.0 °C (Predicted)[2] 209.9°C at 760 mmHg[7]
Density 0.98+0.1 g/cm3 (Predicted)[2]
pKa 8.08+0.20 (Predicted)[2]
Flash Point - 80.8°C[7]

Synthesis of Cyclobutylhydrazine

A detailed, publicly available experimental protocol for the synthesis of Cyclobutylhydrazine is
not readily found in the searched literature. However, based on common organic synthesis
reactions for similar structures, a plausible synthetic route can be proposed. One common
method for the synthesis of hydrazines involves the protection of one of the nitrogen atoms,
followed by the introduction of the desired alkyl or aryl group, and subsequent deprotection.

A potential synthetic pathway could involve the use of a protected hydrazine, such as tert-butyl
carbazate (N-Boc-hydrazine), which can be reacted with a suitable cyclobutyl electrophile.
Alternatively, cyclobutanone could serve as a starting material.

Proposed Synthetic Pathway from Cyclobutanone

A potential route starting from cyclobutanone could involve the formation of a hydrazone
followed by reduction. A more likely route, however, involves the protection of hydrazine,
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Caption: Proposed synthesis of Cyclobutylhydrazine via a protected intermediate.

Experimental Protocol: General Synthesis of N-Boc-
Hydrazones

While a specific protocol for N-Boc-cyclobutylhydrazine is not available, a general procedure
for the synthesis of N-Boc-hydrazones from carbonyl compounds provides a useful reference.

[8]
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Materials:

Aldehyde or ketone (1.0 equivalent)

tert-Butyl carbazate (1.0 - 1.2 equivalents)

Anhydrous ethanol or methanol

Catalytic amount of glacial acetic acid (optional)
Procedure:

» Dissolve the carbonyl compound and tert-butyl carbazate in the chosen solvent in a round-
bottom flask.

e Add a catalytic amount of glacial acetic acid, if necessary.

« Stir the reaction mixture at room temperature or heat to reflux, monitoring the reaction
progress by Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography.

Deprotection of N-Boc Group

The tert-butoxycarbonyl (Boc) protecting group is typically removed under acidic conditions.
Materials:
» N-Boc protected amine

 Trifluoroacetic acid (TFA) in Dichloromethane (DCM) or Hydrochloric acid (HCI) in an organic
solvent (e.g., dioxane, ethyl acetate)

Procedure:

» Dissolve the N-Boc protected compound in the chosen solvent.
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e Add the acidic solution (e.g., 20% TFA in DCM or 4M HCI in dioxane).
 Stir the reaction at room temperature, monitoring by TLC.

e Once the deprotection is complete, the solvent and excess acid are removed under reduced
pressure to yield the amine salt.[9][10][11][12][13]

Applications in Medicinal Chemistry

Cyclobutylhydrazine is primarily utilized as a building block in the synthesis of more complex
molecules, particularly in the development of pharmaceutical compounds.[2][6] The unique
structural properties of the cyclobutyl group can impart desirable characteristics to drug
candidates, such as conformational constraint and altered lipophilicity.[14]

Synthesis of Pyrazole Derivatives

One of the key applications of hydrazine derivatives is in the synthesis of pyrazoles, a class of
heterocyclic compounds with a wide range of biological activities, including anti-inflammatory,
analgesic, and anticancer properties.[15][16][17][18] The Knorr pyrazole synthesis, which
involves the condensation of a 1,3-dicarbonyl compound with a hydrazine, is a common
method for creating the pyrazole ring.[14]

The use of a substituted hydrazine like Cyclobutylhydrazine allows for the introduction of the
cyclobutyl moiety onto the pyrazole scaffold, which can be beneficial for drug design.

Cyclobutylhydrazine 1,3-Dicarbonyl Compound
Cyclocondensation

Knorr Pyrazole Synthesis

Cyclobutyl-substituted Pyrazole
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Caption: General reaction scheme for the synthesis of cyclobutyl-substituted pyrazoles.

Biological Activity and Signaling Pathways

Currently, there is limited publicly available information on the specific biological activities or the
direct modulation of signaling pathways by Cyclobutylhydrazine itself. Its primary role
appears to be as a synthetic intermediate. However, the broader classes of compounds to
which it belongs—hydrazines and cyclobutane-containing molecules—are known to exhibit a
wide range of biological effects.

Hydrazone derivatives, which can be readily formed from Cyclobutylhydrazine, have been
reported to possess antimicrobial, anticonvulsant, and anti-inflammatory properties. The
incorporation of the cyclobutyl ring can influence the pharmacokinetic and pharmacodynamic
properties of a molecule.

Further research is needed to elucidate the specific biological targets and mechanisms of
action of Cyclobutylhydrazine and its derivatives. Researchers in drug discovery may find this
compound to be a valuable starting point for the synthesis of novel therapeutic agents.

Suppliers

Cyclobutylhydrazine and its hydrochloride salt are available from several chemical suppliers,
including:

Frontier Specialty Chemicals[4]

e CymitQuimica[1]

e Parchem[19]

e abcr Gute Chemie

e BLD Pharm[20]

o Tetrahedron[21]
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CP Lab Safety[22]

Sunway Pharm Ltd[5]

Guidechem([7]

Chem-Impex[6]

Purity levels of >95% and =97% are commonly offered.[4][6][22]

Conclusion

Cyclobutylhydrazine is a promising chemical intermediate with potential applications in the
synthesis of novel pharmaceuticals and other functional organic molecules. Its unique
structural features make it an attractive building block for introducing the cyclobutyl moiety,
which can confer advantageous properties to target compounds. While detailed information on
its synthesis and direct biological activity is still emerging, its utility in the construction of
biologically relevant scaffolds, such as pyrazoles, highlights its importance for researchers in
the field of drug discovery and development. Further investigation into the synthesis, reactivity,
and biological properties of Cyclobutylhydrazine and its derivatives is warranted to fully
explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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